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Compound of Interest

Compound Name:
2-aminopyrimidine-5-carboxylic

Acid

Cat. No.: B1277345 Get Quote

An In-depth Technical Guide on the Solubility and Stability of 2-Aminopyrimidine-5-
carboxylic Acid for Researchers, Scientists, and Drug Development Professionals.

Abstract
2-Aminopyrimidine-5-carboxylic acid is a heterocyclic organic compound with potential

applications in medicinal chemistry and materials science. A thorough understanding of its

physicochemical properties, specifically solubility and stability, is paramount for its effective use

in research and development. This technical guide provides a comprehensive overview of the

methodologies required to characterize the solubility and stability of 2-aminopyrimidine-5-
carboxylic acid. It includes detailed experimental protocols for solubility determination and

stability-indicating assays, in line with established pharmaceutical industry practices and

regulatory guidelines. This document is intended to serve as a practical resource for scientists

to generate reliable and reproducible data for this compound.

Physicochemical Properties of 2-Aminopyrimidine-
5-carboxylic Acid
A foundational understanding of the intrinsic properties of 2-aminopyrimidine-5-carboxylic
acid is crucial for designing and interpreting solubility and stability studies.
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Property Value Source

CAS Number 3167-50-8 [1][2][3]

Molecular Formula C₅H₅N₃O₂ [1][3]

Molecular Weight 139.11 g/mol [1]

Appearance White to yellow solid [4]

pKa (Predicted) 4.19 ± 0.10 [4]

XLogP3 (Predicted) -0.6 [1]

Storage 2-8°C, protect from light [4]

Note: Much of the publicly available data on 2-aminopyrimidine-5-carboxylic acid is

predicted or limited. Experimental determination of these values is highly recommended.

Solubility Assessment
The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its

bioavailability and formulation feasibility.[5] For 2-aminopyrimidine-5-carboxylic acid, its

amphoteric nature, possessing both a basic amino group and an acidic carboxylic acid group,

suggests that its aqueous solubility will be highly pH-dependent.

Experimental Protocol: Thermodynamic Solubility
Determination (Shake-Flask Method)
The shake-flask method is a widely accepted technique for determining the equilibrium

solubility of a compound.[5][6]

Objective: To determine the equilibrium solubility of 2-aminopyrimidine-5-carboxylic acid in

various aqueous and organic solvents.

Materials:

2-Aminopyrimidine-5-carboxylic acid
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Selected solvents (e.g., purified water, phosphate-buffered saline (PBS) at various pH levels,

ethanol, methanol, dimethyl sulfoxide (DMSO))[5]

Vials with screw caps

Orbital shaker or magnetic stirrer with temperature control

Analytical balance

Centrifuge

HPLC system with a suitable detector (e.g., UV-Vis)

Calibrated pH meter

Procedure:

Add an excess amount of 2-aminopyrimidine-5-carboxylic acid to a vial containing a

known volume of the selected solvent. The presence of undissolved solid is necessary to

ensure saturation.[6]

Seal the vials and place them on an orbital shaker in a temperature-controlled environment

(e.g., 25°C or 37°C).[7]

Agitate the samples for a sufficient time to reach equilibrium (typically 24-48 hours).[8]

After equilibration, allow the vials to stand to let the excess solid settle.

Carefully withdraw a sample of the supernatant. To separate any remaining undissolved

solid, centrifuge the sample.

Dilute the supernatant with a suitable solvent and analyze the concentration of 2-
aminopyrimidine-5-carboxylic acid using a validated analytical method, such as HPLC-

UV.

A minimum of three replicate determinations at each condition is recommended.[7]

Data Presentation: Solubility Profile
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The results of the solubility studies should be meticulously documented.

Table 2.1: Aqueous pH-Solubility Profile of 2-Aminopyrimidine-5-carboxylic Acid at 25°C

pH Mean Solubility (mg/mL) Standard Deviation

1.2

4.5

6.8

7.4

9.0

Table 2.2: Solubility in Various Solvents at 25°C

Solvent Mean Solubility (mg/mL) Standard Deviation

Water

Ethanol

Methanol

DMSO

Acetonitrile

Visualization: Solubility Determination Workflow
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Workflow for Shake-Flask Solubility Assay

Add excess compound to solvent

Equilibrate (e.g., 24-48h at 25°C)
on orbital shaker

Separate solid and liquid phases
(centrifugation/filtration)

Withdraw and dilute supernatant

Quantify concentration
(e.g., HPLC-UV)

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for the Shake-Flask Solubility Assay.

Stability Assessment
Stability testing is crucial to understand how the quality of a substance varies with time under

the influence of environmental factors such as temperature, humidity, and light.[9] Forced

degradation studies are an integral part of this process, helping to identify potential degradation

products and establish stability-indicating analytical methods.[10][11]

Experimental Protocol: Forced Degradation Study
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Forced degradation, or stress testing, is designed to accelerate the degradation of a compound

to predict its long-term stability and to develop stability-indicating analytical methods.[12][13]

The goal is typically to achieve 5-20% degradation of the active ingredient.[11][14]

Objective: To investigate the degradation pathways of 2-aminopyrimidine-5-carboxylic acid
under various stress conditions.

Materials:

2-Aminopyrimidine-5-carboxylic acid (a stock solution of known concentration, e.g., 1

mg/mL, is often used)[14][15]

Hydrochloric acid (HCl) solution (e.g., 0.1 M)

Sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

Temperature-controlled oven

Photostability chamber

HPLC system with a photodiode array (PDA) detector[9]

Procedure: A sample of 2-aminopyrimidine-5-carboxylic acid is subjected to the following

conditions in parallel with a control sample stored under normal conditions:

Acid Hydrolysis: Mix the drug solution with an equal volume of HCl solution. Store at an

elevated temperature (e.g., 60°C) for a specified period.

Base Hydrolysis: Mix the drug solution with an equal volume of NaOH solution. Store at

room temperature or a slightly elevated temperature for a specified period.

Oxidation: Mix the drug solution with the H₂O₂ solution. Store at room temperature for a

specified period.

Thermal Degradation: Store the solid drug substance and a solution of the drug in a

temperature-controlled oven at an elevated temperature (e.g., 80°C).[14]
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Photolytic Degradation: Expose the solid drug substance and a solution of the drug to light

providing an overall illumination of not less than 1.2 million lux hours and an integrated near-

ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.

[14][16]

Samples should be analyzed at various time points by a stability-indicating HPLC method to

quantify the parent compound and detect any degradation products.

Development of a Stability-Indicating HPLC Method
A stability-indicating HPLC method is an analytical procedure that can accurately quantify the

decrease in the amount of the active ingredient due to degradation.[17] It must be able to

separate the intact drug from its degradation products.[9][12]

Typical Starting Conditions for Method Development:

Column: C18 reversed-phase column[17]

Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an

organic solvent (e.g., acetonitrile or methanol).[15]

Detection: UV detection at a wavelength where 2-aminopyrimidine-5-carboxylic acid and

its potential degradation products have significant absorbance. A PDA detector is

recommended to assess peak purity.[9]

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Method validation should be performed according to ICH Q2(R1) guidelines to ensure

specificity, linearity, accuracy, precision, and robustness.[18]

Data Presentation: Stability Profile
Table 3.1: Summary of Forced Degradation Studies for 2-Aminopyrimidine-5-carboxylic Acid
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Stress
Condition

Duration
Temperatur
e

% Assay of
Parent
Compound

%
Degradatio
n

Number of
Degradants

0.1 M HCl 60°C

0.1 M NaOH RT

3% H₂O₂ RT

Thermal

(Solid)
80°C

Photolytic
1.2 million lux

hrs
25°C

Visualization: Hypothetical Degradation Pathway
Given the structure of 2-aminopyrimidine-5-carboxylic acid, potential degradation pathways

could include hydrolysis of the amide-like linkage in the pyrimidine ring or decarboxylation.

Hypothetical Degradation of 2-Aminopyrimidine-5-carboxylic Acid

Stress Conditions

Acid/Heat

2-Aminopyrimidine-
5-carboxylic Acid

Base Oxidation (H₂O₂)

Ring Opening Product

Hydrolysis

Decarboxylation Product

Heat

Click to download full resolution via product page

Caption: Hypothetical Degradation Pathways.
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Conclusion
While specific, publicly available quantitative data on the solubility and stability of 2-
aminopyrimidine-5-carboxylic acid is limited, this guide provides the necessary framework

for its comprehensive characterization. By employing the detailed protocols for solubility

determination via the shake-flask method and assessing stability through forced degradation

studies coupled with a validated stability-indicating HPLC method, researchers can generate

the critical data needed for drug development and other scientific applications. Adherence to

these systematic approaches will ensure data quality and reliability, facilitating the successful

progression of research involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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